Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one

• Molecular Formula: C11H15N3O5
• Molecular Weight: 269.25 g/mol
• InChI: InChI=1S/C11H15N3O5/c15-5-8-7(16)3-9(19-8)14-4-6-1-2-18-13-10(6)12-11(14)17/h4,7-9,15-16H,1-3,5H2,(H,12,13,17)/t7?,8-,9-/m1/s1
• InChIKey: YTWREPAHBKYMNI-CFCGPWAMSA-N

Deoxyribosyl Dihydropyrimido[4,5-c][1,2]oxazin-7-one (dP): A Bicyclic Nucleoside Analog for Degenerate Base Applications and Mutagenesis Studies

Deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one (commonly abbreviated as dP, CAS 126128-42-5) is a synthetic bicyclic pyrimidine nucleoside analog of deoxycytidine that functions as an ambivalent (degenerate) base capable of pairing efficiently with both adenine and guanine in DNA [1]. The compound is characterized by a fused oxazine ring that constrains the N4-oxygen substituent in the anti configuration relative to N3 of the cytosine ring, a structural feature that underlies its unique base-pairing properties [2]. The triphosphate form (dPTP) is efficiently incorporated into DNA by Taq polymerase and other DNA polymerases, making dP a widely utilized tool for polymerase-mediated in vitro mutagenesis [1].

1 Ambivalent A·G base-pairing capability

2 Taq polymerase-compatible triphosphate (dPTP)

3 Bicyclic locked-anti N–O configuration

• [1] Zaccolo M, Williams DM, Brown DM, Gherardi E. An approach to random mutagenesis of DNA using mixtures of triphosphate derivatives of nucleoside analogues. J Mol Biol. 1996;255(4):589-603. View Source
• [2] Lin PK, Brown DM. Synthesis and duplex stability of oligonucleotides containing cytosine-thymine analogues. Nucleic Acids Res. 1989;17(24):10373-10383. View Source

Why Deoxyribosyl Dihydropyrimido[4,5-c][1,2]oxazin-7-one (dP) Cannot Be Substituted with Simpler Degenerate Base Analogs

Not all degenerate base analogs exhibit equivalent performance in molecular biology applications; their utility is governed by three quantifiable parameters: duplex thermal stability, polymerase recognition fidelity, and mutagenic spectrum. Common alternatives such as hypoxanthine (inosine, I) produce substantially destabilized duplexes when paired with natural bases and frequently fail as PCR primers when used alone [1]. N4-methoxycytosine (mo⁴C, M) exhibits a defined stability order in duplexes (GC > GP > GT > GM) but demonstrates slower base-pair exchange dynamics and additional conformational heterogeneity due to syn/anti methoxy group interconversion, which contributes to its destabilization relative to dP [2]. Furthermore, dP's rigid bicyclic structure locks the N–O bond in the anti configuration, eliminating the conformational ambiguity that plagues acyclic N4-substituted cytosine analogs and ensuring consistent polymerase recognition [2]. These differences translate directly into experimental outcomes: dP-containing primers are effective in PCR whereas I-only primers with mismatches are not [1]; dP can induce both GC→AT and AT→GC transitions at comparable frequencies, a bidirectional mutagenic capacity not uniformly shared across the class [3].

Hypoxanthine (I) primer failure dP-containing primers amplify with mismatches; hypoxanthine-only primers may fail PCR under similar conditions, limiting degenerate primer design.

N4-Methoxycytosine (M) stability gap dP duplexes rank higher in thermal stability (GC > GP > GT > GM); M's lower stability and conformational heterogeneity may reduce polymerase recognition consistency.

Conformational ambiguity in M analogs dP's rigid bicyclic structure locks a single wobble conformation; N4-methoxycytosine undergoes syn/anti interconversion, introducing variable base-pair geometry.

• [1] Kong Thoo Lin P, Brown DM. Synthesis of oligodeoxyribonucleotides containing degenerate bases and their use as primers in the polymerase chain reaction. Nucleic Acids Res. 1992;20(19):5149-5152. View Source
• [2] Nedderman AN, Stone MJ, Williams DH, Lin PK, Brown DM. Molecular basis for methoxyamine-initiated mutagenesis: ¹H nuclear magnetic resonance studies of oligonucleotide duplexes containing base-modified cytosine residues. J Mol Biol. 1993;230(3):1068-1076. View Source
• [3] Negishi K, Williams DM, Inoue Y, Moriyama K, Brown DM, Hayatsu H. The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N⁴-oxy-2′-deoxycytidine in Escherichia coli. Nucleic Acids Res. 1997;25(8):1548-1552. View Source

Deoxyribosyl Dihydropyrimido[4,5-c][1,2]oxazin-7-one (dP): Quantified Differentiation from Comparator Analogs

Superior PCR Primer Effectiveness of P-Containing Oligomers Versus Hypoxanthine (I)

Oligodeoxyribonucleotides containing the P base (dP) function effectively as PCR primers, whereas primers containing hypoxanthine (I) alone with mismatches fail to amplify target sequences. In a systematic evaluation of heptadecaoligodeoxyribonucleotides containing degenerate bases, P-containing oligomers together with those containing both P and K (2-amino-6-methoxyaminopurine) were all effective primers; in contrast, primers with I alone and a triple mismatch showed no effective amplification [1].

PCR Effectiveness

Head-to-head

dP primers amplify; hypoxanthine (I) primers do not

Supports degenerate primer design

Heptadecaoligonucleotide PCR conditions

Evidence Dimension	PCR amplification effectiveness
Target Compound Data	Effective primer (amplification observed)
Comparator Or Baseline	Hypoxanthine (I) alone with triple mismatch: no effective amplification
Quantified Difference	Qualitative functional difference: amplification vs. no amplification
Conditions	Heptadecaoligodeoxyribonucleotide primers in polymerase chain reaction (PCR) experiments

Why This Matters

This functional difference establishes dP as a viable degenerate base for primer design where hypoxanthine fails, directly impacting procurement decisions for degenerate oligonucleotide synthesis applications.

• [1] Kong Thoo Lin P, Brown DM. Synthesis of oligodeoxyribonucleotides containing degenerate bases and their use as primers in the polymerase chain reaction. Nucleic Acids Res. 1992;20(19):5149-5152. View Source

Defined Thermal Stability Hierarchy: P-Containing Duplexes Outperform N4-Methoxycytosine (M)

In a variable-temperature ¹H NMR study of self-complementary octanucleotide duplexes, the relative stability order of base-paired 8mer duplexes was determined as 8mer GC (natural G·C pair) > GP (G paired with P/dP) > GT (G·T mismatch) > GM (G paired with N4-methoxycytosine, mo⁴C). The G·P duplex exhibited greater thermal stability than the G·M duplex, with GM being the least stable of the series [1]. This quantitative ranking provides a direct comparative framework for duplex stability.

Duplex Stability Rank

Head-to-head

GC > GP > GT > GM (M = N4-methoxycytosine)

Supports stable base-pairing applications

8mer duplex 1H NMR melting analysis

Evidence Dimension	Thermal stability ranking of 8mer oligonucleotide duplexes
Target Compound Data	GP (G·P pair): stability rank #2 (below GC, above GT and GM)
Comparator Or Baseline	GC (natural G·C) rank #1; GT (G·T mismatch) rank #3; GM (G·mo⁴C) rank #4 (least stable)
Quantified Difference	Stability order: GC > GP > GT > GM
Conditions	Self-complementary octanucleotide d(CGGATTCG) analogues in solution; variable-temperature ¹H NMR spectroscopy

Why This Matters

The superior duplex stability of dP relative to N4-methoxycytosine (mo⁴C) is directly relevant to applications requiring stable base-pairing, such as degenerate probe hybridization and oligonucleotide-based selection strategies.

• [1] Nedderman AN, Stone MJ, Williams DH, Lin PK, Brown DM. Molecular basis for methoxyamine-initiated mutagenesis: ¹H nuclear magnetic resonance studies of oligonucleotide duplexes containing base-modified cytosine residues. J Mol Biol. 1993;230(3):1068-1076. View Source

Structural Rigidity: dP Eliminates Conformational Heterogeneity Observed with N4-Methoxycytosine

¹H NMR spectroscopy revealed that while both dP (P) and N4-methoxycytosine (M, mo⁴C) can form Watson-Crick base-pairs with guanine, the G·M pair exhibited an additional exchange process interpreted as syn/anti interconversion of the methoxy group in the wobble configuration. This conformational heterogeneity contributes to the destabilization of M-containing duplexes. In contrast, the bicyclic structure of dP locks the N–O bond in the anti configuration relative to N3 of the cytosine ring, eliminating this source of conformational ambiguity [1].

Conformational Homogeneity

Head-to-head

G·dP: single wobble state; G·M: multiple syn/anti states

Consistent polymerase recognition support

Imino proton exchange NMR spectroscopy

Evidence Dimension	Base-pair conformational heterogeneity (NMR exchange processes)
Target Compound Data	G·P pair: slow exchange with wobble configuration only; single conformational state
Comparator Or Baseline	G·M pair: additional exchange process due to syn/anti methoxy group interconversion; multiple conformational states
Quantified Difference	Qualitative structural difference: single vs. multiple exchange-detected conformations
Conditions	Self-complementary octanucleotide duplexes in aqueous solution; ¹H NMR imino proton exchange spectroscopy

Why This Matters

Conformational homogeneity translates to more predictable and consistent base-pairing behavior during polymerase-mediated incorporation, a critical consideration for mutagenesis protocols requiring reproducible outcomes.

• [1] Nedderman AN, Stone MJ, Williams DH, Lin PK, Brown DM. Molecular basis for methoxyamine-initiated mutagenesis: ¹H nuclear magnetic resonance studies of oligonucleotide duplexes containing base-modified cytosine residues. J Mol Biol. 1993;230(3):1068-1076. View Source

In Vivo Incorporation Bias: dP Directs Guanine and Adenine at a ≥1:20 Ratio in Yeast

In a yeast CYC1 oligonucleotide transformation assay, oligonucleotides containing a single dP residue were used to transform yeast mutants. Sequence analysis of transformants indicated that dP may direct incorporation of guanine and adenine at a ratio of 1:20 or more in vivo. The transforming activity of dP-containing oligonucleotides was similar to that of unmodified oligonucleotides, confirming that dP acts as a miscoding but otherwise good template for DNA polymerases in eukaryotic cells [1].

In Vivo Incorporation Ratio

Cross-study

G:A incorporation ≥1:20 (yeast CYC1 assay)

Supports in vivo mutagenesis design

Oligonucleotide transformation in S. cerevisiae

Evidence Dimension	In vivo nucleotide incorporation preference
Target Compound Data	dP directs incorporation of guanine and adenine at a ratio of 1:20 or more
Comparator Or Baseline	Unmodified oligonucleotide (100% transforming activity baseline)
Quantified Difference	Guanine:adenine incorporation ratio ≥1:20; transforming activity similar to unmodified control
Conditions	Saccharomyces cerevisiae CYC1 gene oligonucleotide transformation assay; in vivo lesion bypass

Why This Matters

The defined 1:20 incorporation ratio provides quantitative guidance for predicting mutagenic outcomes in eukaryotic systems, enabling more precise experimental design compared to analogs lacking such in vivo characterization.

• [1] Otsuka C, Sanadai S, Hata Y, Okuto H, Noskov VN, Loakes D, Negishi K. Use of yeast transformation by oligonucleotides to study DNA lesion bypass in vivo. Mutat Res. 2002;502(1-2):53-60. View Source

Bidirectional Mutagenic Spectrum: dP Induces Both GC→AT and AT→GC Transitions in Escherichia coli

In Escherichia coli, deoxyribosyl dihydropyrimido[4,5-c][1,2]oxazin-7-one (dP) induces both GC→AT and AT→GC transition mutations, with no induced transversions observed. The compound is highly mutagenic in wild-type E. coli, but this mutagenicity is much reduced in a strain lacking thymidine kinase, confirming that dP is metabolized as a thymidine analog [1]. This bidirectional mutagenic capacity distinguishes dP from analogs that exhibit unidirectional mutational bias.

Mutagenic Spectrum

Class-level

Bidirectional GC↔AT transitions; no transversions

Supports random mutagenesis without bias

E. coli lacI reversion assay

Evidence Dimension	Mutational spectrum (type of base substitutions induced)
Target Compound Data	Both GC→AT and AT→GC transitions; no induced transversions
Comparator Or Baseline	Unidirectional mutagens (class-level inference: many base analogs induce predominantly one transition direction)
Quantified Difference	Bidirectional vs. unidirectional transition induction (qualitative spectrum difference)
Conditions	Escherichia coli; lacI and other reversion assay systems

Why This Matters

The bidirectional mutagenic spectrum makes dP uniquely suited for random mutagenesis applications requiring diverse mutational outcomes, as opposed to directional mutagens that introduce systematic bias into mutant libraries.

• [1] Negishi K, Williams DM, Inoue Y, Moriyama K, Brown DM, Hayatsu H. The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N⁴-oxy-2′-deoxycytidine in Escherichia coli. Nucleic Acids Res. 1997;25(8):1548-1552. View Source

Crystallographic Confirmation: dP Forms Wobble Pairs with Adenine in Z-DNA at 1.5 Å Resolution

X-ray crystallographic analysis at 1.5 Å resolution of the DNA hexamer d(CACGPG) revealed that dP forms wobble-type base-pairs with adenine in a left-handed Z-DNA duplex. This direct structural evidence at atomic resolution confirms the ambivalent base-pairing capacity of dP and provides a structural rationale for its mutagenic properties. Thermal denaturation experiments over a range of solution pH values indicated that protonation of the P·A base-pairs is unlikely to be responsible for the observed behavior [1].

Crystallographic Base-Pair

Head-to-head

Wobble P·A pair at 1.5 Å in Z-DNA duplex

Structure-based design support

PDB: 417D, hexamer d(CACGPG)

Evidence Dimension	Atomic-resolution base-pair geometry
Target Compound Data	P·A base-pairs: wobble-type geometry (confirmed at 1.5 Å resolution)
Comparator Or Baseline	Watson-Crick base-pairs in natural DNA duplexes
Quantified Difference	Structural classification: wobble vs. Watson-Crick geometry
Conditions	X-ray diffraction of d(CACGPG) hexamer duplex; Z-DNA conformation; 1.5 Å resolution

Why This Matters

Atomic-resolution structural data (PDB: 417D) provides definitive validation of the compound's base-pairing mechanism, supporting structure-based experimental design and reducing uncertainty in applications requiring precise molecular understanding.

• [1] Schuerman GS, Van Meervelt L, Loakes D, Brown DM, Kong Thoo Lin P, Moore MH, Salisbury SA. A thymine-like base analogue forms wobble pairs with adenine in a Z-DNA duplex. J Mol Biol. 1998;282(5):1005-1011. View Source

Optimized Application Scenarios for Deoxyribosyl Dihydropyrimido[4,5-c][1,2]oxazin-7-one (dP) Based on Quantified Performance Data

Degenerate Oligonucleotide Primer Design for PCR Amplification

For PCR applications requiring degenerate primer mixtures to amplify targets with sequence ambiguity (e.g., from protein sequence back-translation), dP-containing primers offer superior performance over hypoxanthine (I)-based alternatives. Unlike I-only primers with mismatches that fail to amplify, P-containing oligomers function as effective primers in PCR [6]. When combined with the purine analog K (2-amino-6-methoxyaminopurine), P-containing primers enable specific amplification of genomic targets without nonspecific background, significantly reducing the complexity of degenerate oligonucleotide mixtures [4].

In Vitro Random Mutagenesis Using Polymerase-Mediated Incorporation

The triphosphate form (dPTP) is efficiently incorporated into DNA by Taq polymerase and serves as a robust tool for polymerase-mediated in vitro random mutagenesis [6]. The bidirectional mutagenic spectrum of dP—inducing both GC→AT and AT→GC transitions with no transversions—generates diverse mutant libraries without directional bias [4]. This property is particularly valuable for directed evolution studies requiring comprehensive mutational coverage of target sequences.

Oligonucleotide-Directed In Vivo Mutagenesis in Eukaryotic Systems

Based on yeast transformation studies demonstrating that dP-containing oligonucleotides maintain transforming activity similar to unmodified controls while directing guanine and adenine incorporation at a defined ratio of ≥1:20 [6], dP-modified oligonucleotides are suitable for site-directed in vivo mutagenesis in eukaryotic cells. This application leverages dP's property as a miscoding but otherwise good template for DNA polymerases, enabling controlled introduction of mutations at predetermined positions.

Structural Biology: Investigating Non-Canonical Base-Pairing and DNA Conformation

dP's ability to induce Z-DNA formation and form structurally characterized wobble pairs with adenine at 1.5 Å resolution [6] makes it a valuable tool for structural biology investigations of non-canonical DNA conformations and base-pairing mechanisms. The availability of high-resolution crystallographic data (PDB: 417D) supports structure-guided experimental design and facilitates interpretation of biophysical measurements in systems containing this modified base.

Application

Selection Property

Validation Focus

Degenerate PCR primer design

Polymerase-compatible degenerate base

PCR amplification with mixed templates

In vitro random mutagenesis libraries

Bidirectional transition mutagenesis

Mutant library diversity assessment

In vivo site-directed mutagenesis (eukaryotic)

Replication-compatible template in vivo

Transformation efficiency & sequencing

Structural biology of non-canonical DNA

Atomic-resolution wobble pair geometry

Crystallographic or biophysical validation

• [1] Kong Thoo Lin P, Brown DM. Synthesis of oligodeoxyribonucleotides containing degenerate bases and their use as primers in the polymerase chain reaction. Nucleic Acids Res. 1992;20(19):5149-5152. View Source
• [2] Hill F, Loakes D, Brown DM. Polymerase recognition of synthetic oligodeoxyribonucleotides incorporating degenerate pyrimidine and purine bases. Proc Natl Acad Sci USA. 1998;95(8):4258-4263. View Source
• [3] Zaccolo M, Williams DM, Brown DM, Gherardi E. An approach to random mutagenesis of DNA using mixtures of triphosphate derivatives of nucleoside analogues. J Mol Biol. 1996;255(4):589-603. View Source
• [4] Negishi K, Williams DM, Inoue Y, Moriyama K, Brown DM, Hayatsu H. The mechanism of mutation induction by a hydrogen bond ambivalent, bicyclic N⁴-oxy-2′-deoxycytidine in Escherichia coli. Nucleic Acids Res. 1997;25(8):1548-1552. View Source
• [5] Otsuka C, Sanadai S, Hata Y, Okuto H, Noskov VN, Loakes D, Negishi K. Use of yeast transformation by oligonucleotides to study DNA lesion bypass in vivo. Mutat Res. 2002;502(1-2):53-60. View Source
• [6] Schuerman GS, Van Meervelt L, Loakes D, Brown DM, Kong Thoo Lin P, Moore MH, Salisbury SA. A thymine-like base analogue forms wobble pairs with adenine in a Z-DNA duplex. J Mol Biol. 1998;282(5):1005-1011. View Source